Cas no 63518-01-4 (2,4-Pentanedione, 1,5-dibromo-3,3-dimethyl-)

• Product Name: 2,4-Pentanedione, 1,5-dibromo-3,3-dimethyl-
• CAS No: 63518-01-4
• MF: C₇H₁₀Br₂O₂
• MW: 285.961101055145
• CID: 426237
• PubChem ID: 15270162
• Update Time: 2025-04-19

2,4-Pentanedione, 1,5-dibromo-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,5-dibromo-3,3-dimethyl-
• 1,5-dibromo-3,3-dimethylpentane-2,4-dione
• 63518-01-4
• SCHEMBL180091
• DTXSID10570769

• Inchi： 1S/C7H10Br2O2/c1-7(2,5(10)3-8)6(11)4-9/h3-4H2,1-2H3
• InChI Key： IRJWDDFWUQOGGM-UHFFFAOYSA-N
• SMILES： BrCC(C(C(CBr)=O)(C)C)=O

Computed Properties

• Exact Mass: 283.9047
• Monoisotopic Mass: 283.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14